Cas no 835633-71-1 (Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-)

Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]- structure
835633-71-1 structure
Product name:Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-
CAS No:835633-71-1
MF:C14H22N2O2
MW:250.33668
CID:1808931
PubChem ID:22326883

Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-
    • N-methyl-4-(2-methoxy-4-aminophenoxymethyl)piperidine
    • SCHEMBL6313905
    • LZXDRFCADCLJOE-UHFFFAOYSA-N
    • 835633-71-1
    • DB-309065
    • 3-methoxy-4-(1-methylpiperidin-4-ylmethoxy)-phenylamine
    • Inchi: InChI=1S/C14H22N2O2/c1-16-7-5-11(6-8-16)10-18-13-4-3-12(15)9-14(13)17-2/h3-4,9,11H,5-8,10,15H2,1-2H3
    • InChI Key: LZXDRFCADCLJOE-UHFFFAOYSA-N
    • SMILES: CN1CCC(CC1)COC2=C(C=C(C=C2)N)OC

Computed Properties

  • Exact Mass: 250.168127949g/mol
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 47.7Ų

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